Cas no 2229390-88-7 (4-(5-bromopyrimidin-2-yl)butan-2-one)

• Product Name: 4-(5-bromopyrimidin-2-yl)butan-2-one
• CAS No: 2229390-88-7
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 6535612
• PubChem ID: 165944746
• Update Time: 2024-01-07

4-(5-bromopyrimidin-2-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromopyrimidin-2-yl)butan-2-one
• 2229390-88-7
• EN300-1925957

• Inchi： 1S/C8H9BrN2O/c1-6(12)2-3-8-10-4-7(9)5-11-8/h4-5H,2-3H2,1H3
• InChI Key： XJITYYCVGKLRCK-UHFFFAOYSA-N
• SMILES： BrC1C=NC(CCC(C)=O)=NC=1

Computed Properties

• Exact Mass: 227.98983g/mol
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.8Ų